Cas no 2172155-87-0 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid
• CAS No: 2172155-87-0
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6266685
• PubChem ID: 165555819
• Update Time: 2025-11-01

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid
• EN300-1542945
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-hydroxybutanoic acid
• 2172155-87-0

• Inchi： 1S/C24H28N2O6/c1-2-15(11-22(28)25-13-16(27)12-23(29)30)26-24(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21,27H,2,11-14H2,1H3,(H,25,28)(H,26,31)(H,29,30)
• InChI Key： UZNBLESGOAHEHU-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CC(NCC(CC(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid (CAS: 2172155-87-0)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid (CAS: 2172155-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the hydroxybutanoic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties. Researchers have also explored its reactivity and stability under different conditions, which are critical for its application in complex chemical and biological systems.

One of the key findings from the latest research is the compound's role in the development of peptide-based therapeutics. Its ability to act as a linker or spacer in peptide chains has been leveraged to improve the pharmacokinetic properties of therapeutic peptides. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) techniques has made it a valuable tool in the production of customized peptides for drug discovery and development.

Another area of interest is the potential use of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid in targeted drug delivery systems. Its structural features allow for the conjugation of therapeutic agents to targeting moieties, such as antibodies or peptides, enabling precise delivery to specific tissues or cells. This approach has shown promise in reducing off-target effects and improving the efficacy of treatments for diseases such as cancer and inflammatory disorders.

In conclusion, the ongoing research on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-hydroxybutanoic acid (CAS: 2172155-87-0) highlights its multifaceted applications in chemical biology and pharmaceutical sciences. The compound's unique properties and versatility make it a valuable asset in the development of novel therapeutic strategies and synthetic methodologies. Future studies are expected to further explore its potential and optimize its use in various biomedical applications.